Cas no 18031-40-8 (L-Perillaldehyde)

• Product Name: L-Perillaldehyde
• CAS No: 18031-40-8
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00001543
• CID: 50944
• Update Time: 2025-10-28

L-Perillaldehyde Chemical and Physical Properties

Names and Identifiers

• (S)-4-(prop-1-En-2-yl)cyclohex-1-enecarbaldehyde
• (S)-4-Isopropenyl-1-cyclohexenecarboxaldehyde
• L(-)-PERILLALDEHYDE
• L-PERILLALDEHYDE
• DIHYDRO CUMINYL ALDEHYDE
• FEMA 3557
• 1-4(1-METHYLETHENYL)-1-CYCLOHEXANE-1-CARBOXALDEHYDE
• (-)-4-ISOPROPENYL-1-CYCLOHEXENE-1-CARBOXALDEHYDE
• (-)-Perillaldehyde
• (S)-(?)-Perillaldehyde
• (S)-(−)-Perillaldehyde
• L-(-)-Perillaldehyde
• (?)-Perillaaldehyde,(S)-p-Mentha-1,8-dien-7-al,(S)-4-Isopropenyl-cyclohexene-1-carboxaldehyde
• Perillaldehyde
• (s)-(-)-perillaldehyde
• Perillyl aldehyde
• 1-perillaldehyde
• PERILLAL ALDEHYDE
• L-Perrillaldehyde
• (S)-PERILLALDEHYDE
• PERILLALDEHYDE(L-)
• PERILLALDEHYDE(SG)
• (S)-p-Mentha-1,8-dien-7-al
• (-)-Perillaaldehyde
• 1-Cyclohexene-1-carboxaldehyde, 4-(1-methylethenyl)-, (4S)-
• (S)-4-Isopropenyl-cyclohexene-1-carboxaldehyde
• 5EL0Y7P6LP
• (S)-4-Isopropenyl-1-cyclohexene-1-carboxaldehyde
• (4S)-4-prop-1-en-2-ylcyclohexene-1-carbaldehyde
• 1-CYCLOHEXENE-1-CARBOXALDEHYDE, 4-ISOPROPENYL-, (S
• L-Perillaldehyde

• MDL： MFCD00001543
• Inchi： 1S/C10H14O/c1-8(2)10-5-3-9(7-11)4-6-10/h3,7,10H,1,4-6H2,2H3/t10-/m1/s1
• InChI Key： RUMOYJJNUMEFDD-SNVBAGLBSA-N
• SMILES： O=CC1=CC[C@@H](C(=C)C)CC1

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104465066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 150.22
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• Color/Form: Colorless oily transparent liquid with similar aroma to cinnamaldehyde.
• Density: 0.965 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 98°C/7mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.508(lit.)
• PSA: 17.07000
• LogP: 2.48790
• FEMA: 3557
• Merck: 7167
• Optical Activity: [α]/D -125±5°, c = 10 in ethanol
• Sensitiveness: Sensitive to air
• Solubility: Soluble in ethanol, ethyl acetate, chloroform, benzene and other organic solvents, but insoluble in water.

L-Perillaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10
• RTECS：GW2967200
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on L-Perillaldehyde

L-Perillaldehyde: A Comprehensive Overview

L-Perillaldehyde, also known by its CAS number 18031-40-8, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse applications and unique properties. This compound, which belongs to the class of aldehydes, is primarily found in certain species of plants and exhibits a wide range of biological activities. In this article, we will delve into the characteristics, applications, and the latest research findings related to L-Perillaldehyde.

The chemical structure of L-Perillaldehyde is characterized by a chiral center, which gives it its optical activity. This compound is derived from the perilla plant (Perilla frutescens), a species widely cultivated for its culinary and medicinal uses. Recent studies have highlighted the potential of L-Perillaldehyde as a natural antioxidant, anti-inflammatory agent, and antimicrobial compound. These properties make it a valuable ingredient in various industries, including food, cosmetics, and pharmaceuticals.

In the food industry, L-Perillaldehyde is often used as a flavoring agent due to its distinctive aroma. Its ability to enhance the taste and shelf life of food products has made it a popular choice among manufacturers. Moreover, researchers have explored its potential as a natural preservative, which could serve as an alternative to synthetic additives. This shift towards natural ingredients aligns with the growing consumer demand for healthier and more sustainable food options.

The medical community has also shown interest in L-Perillaldehyde due to its pharmacological properties. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with inflammation and oxidative stress. These findings suggest that L-Perillaldehyde could be developed into novel therapeutic agents for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its antimicrobial properties make it a promising candidate for use in wound healing and infection control.

In the cosmetics industry, L-Perillaldehyde is valued for its ability to protect skin cells from environmental stressors. Its antioxidant properties help combat the effects of UV radiation and pollution, making it a key ingredient in anti-aging products. Furthermore, its anti-inflammatory effects can soothe irritated skin, making it suitable for use in sensitive skin formulations.

Recent advancements in analytical techniques have enabled scientists to better understand the biosynthesis and metabolic pathways of L-Perillaldehyde. This knowledge has paved the way for improved extraction methods and enhanced production efficiency. For instance, researchers have developed innovative fermentation processes that can yield higher concentrations of L-Perillaldehyde, ensuring a more sustainable supply chain.

The global market for natural compounds like L-Perillaldehyde is experiencing rapid growth due to increasing health consciousness and regulatory pressures on synthetic chemicals. As consumers become more aware of the benefits of natural ingredients, demand for products containing L-Perillaldehyde is expected to rise significantly in the coming years.

In conclusion, L-Perillaldehyde (CAS No. 18031-40-8) is a versatile compound with immense potential across multiple industries. Its unique properties, coupled with recent research breakthroughs, position it as a key player in the development of innovative solutions for food preservation, skincare, and medical treatments. As further studies continue to uncover its full potential, we can anticipate even more exciting applications for this remarkable compound.